Cas no 2649060-43-3 (4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-)
4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-
-
- Inchi: 1S/C8H16N4/c9-8(1-3-10-4-2-8)7-11-5-6-12-7/h10H,1-6,9H2,(H,11,12)
- InChI Key: ZUJWCWMNVOSLTH-UHFFFAOYSA-N
- SMILES: N1CCC(C2NCCN=2)(N)CC1
4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-763817-0.05g |
4-(4,5-dihydro-1H-imidazol-2-yl)piperidin-4-amine |
2649060-43-3 | 95.0% | 0.05g |
$1020.0 | 2025-02-24 | |
| Enamine | EN300-763817-0.1g |
4-(4,5-dihydro-1H-imidazol-2-yl)piperidin-4-amine |
2649060-43-3 | 95.0% | 0.1g |
$1068.0 | 2025-02-24 | |
| Enamine | EN300-763817-0.25g |
4-(4,5-dihydro-1H-imidazol-2-yl)piperidin-4-amine |
2649060-43-3 | 95.0% | 0.25g |
$1117.0 | 2025-02-24 | |
| Enamine | EN300-763817-0.5g |
4-(4,5-dihydro-1H-imidazol-2-yl)piperidin-4-amine |
2649060-43-3 | 95.0% | 0.5g |
$1165.0 | 2025-02-24 | |
| Enamine | EN300-763817-1.0g |
4-(4,5-dihydro-1H-imidazol-2-yl)piperidin-4-amine |
2649060-43-3 | 95.0% | 1.0g |
$1214.0 | 2025-02-24 | |
| Enamine | EN300-763817-2.5g |
4-(4,5-dihydro-1H-imidazol-2-yl)piperidin-4-amine |
2649060-43-3 | 95.0% | 2.5g |
$2379.0 | 2025-02-24 | |
| Enamine | EN300-763817-5.0g |
4-(4,5-dihydro-1H-imidazol-2-yl)piperidin-4-amine |
2649060-43-3 | 95.0% | 5.0g |
$3520.0 | 2025-02-24 | |
| Enamine | EN300-763817-10.0g |
4-(4,5-dihydro-1H-imidazol-2-yl)piperidin-4-amine |
2649060-43-3 | 95.0% | 10.0g |
$5221.0 | 2025-02-24 |
4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-
4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-: A Comprehensive Overview
The compound 4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- (CAS No. 2649060-43-3) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its piperidine ring system substituted with an imidazole moiety, which contributes to its versatile reactivity and functional properties. The piperidine core is a six-membered saturated ring with one nitrogen atom, while the imidazole group introduces aromaticity and additional nitrogen functionalities. This combination makes the compound a valuable building block in organic synthesis and drug discovery.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times and enhances yields. Researchers have also explored the use of transition metal catalysts to facilitate key transformations, such as coupling reactions and cyclizations. These developments underscore the compound's importance in modern chemical research.
In terms of applications, 4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- has shown promise in the development of bioactive molecules. Its ability to act as a chelating agent makes it a potential candidate for metalloenzyme inhibitors or metal-based drug delivery systems. Additionally, the compound's structural flexibility allows for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability.
Recent studies have also highlighted the role of 4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- in materials science. Its incorporation into polymer networks has been shown to improve mechanical properties and thermal stability. This opens up new avenues for its use in advanced materials for electronics and biomedical devices.
The synthesis of CAS No. 2649060-43-3 typically involves multi-step processes that require precise control over reaction conditions. For instance, the formation of the imidazole ring often necessitates careful monitoring of pH levels and temperature to ensure optimal yields. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.
In conclusion, 4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- (CAS No. 2649060-43-3) is a versatile compound with a wide range of applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing research continues to uncover new possibilities for this compound, its significance in the scientific community is expected to grow further.
2649060-43-3 (4-Piperidinamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)